Cas no 1226428-61-0 (N-(2H-1,3-benzodioxol-5-yl)-2-(1H-indol-3-yl)formamidoacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-(1H-indol-3-yl)formamidoacetamide
• CAS No: 1226428-61-0
• MF: C₁₈H₁₅N₃O₄
• MW: 337.329404115677
• CID: 5964556
• PubChem ID: 49677564
• Update Time: 2025-10-14

N-(2H-1,3-benzodioxol-5-yl)-2-(1H-indol-3-yl)formamidoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-(1H-indol-3-yl)formamidoacetamide
• N-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]-1H-indole-3-carboxamide
• AKOS016793548
• 1226428-61-0
• F5889-0152
• VU0527936-1
• N-(2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)-1H-indole-3-carboxamide
• N-(2H-1,3-benzodioxol-5-yl)-2-[(1H-indol-3-yl)formamido]acetamide

• Inchi： 1S/C18H15N3O4/c22-17(21-11-5-6-15-16(7-11)25-10-24-15)9-20-18(23)13-8-19-14-4-2-1-3-12(13)14/h1-8,19H,9-10H2,(H,20,23)(H,21,22)
• InChI Key： LRPDDWKLNBRLNS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(NCC(NC2=CC=C3OCOC3=C2)=O)=O)=C1

Computed Properties

• Exact Mass: 337.10625597g/mol
• Monoisotopic Mass: 337.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-(1H-indol-3-yl)formamidoacetamide

N-(2H-1,3-Benzodioxol-5-Yl)-2-(1H-Indol-3-Yl)Formamidoacetamide: A Comprehensive Overview

The compound with CAS No. 1226428-61-0, known as N-(2H-1,3-benzodioxol-5-yl)-2-(1H-indol-3-yl)formamidoacetamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The molecule incorporates two key structural elements: a benzodioxole ring system and an indole moiety, both of which contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry. These compounds are known for their ability to act as antioxidants and anti-inflammatory agents, making them valuable in drug discovery efforts. The presence of the indole group further enhances the compound's versatility, as indole derivatives are well-documented for their roles in neuroprotective and anticancer therapies. The combination of these two functional groups in N-(2H-1,3-benzodioxol-5-yl)-2-(1H-indol-3-yl)formamidoacetamide creates a molecule with multifaceted biological interactions.

The synthesis of this compound involves a series of carefully designed organic reactions, including coupling reactions and cyclization processes. Researchers have employed advanced techniques such as Suzuki-Miyaura coupling and Stille coupling to achieve high yields and purity levels. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production if required.

One of the most promising applications of N-(2H-1,3-benzodioxol-5-yl)-2-(1H-indol-3-Yl)formamidoacetamide lies in its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's interaction with histone deacetylases (HDACs) has been particularly notable, suggesting its role in epigenetic regulation and gene expression modulation.

In addition to its medicinal applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible displays and sensors. Researchers have explored its ability to form self-assembled monolayers (SAMs), which are essential for creating high-performance electronic devices.

The environmental impact of N-(2H-1,3-benzodioxol-5-Yl)-2-(1H-indol-Yl)formamidoacetamide has also been a subject of recent investigations. Studies indicate that it exhibits low toxicity towards aquatic organisms, making it a safer alternative to traditional chemicals used in industrial processes. This finding aligns with global efforts to promote green chemistry and sustainable practices.

Looking ahead, the future of this compound appears bright with ongoing research into its catalytic applications. Scientists are exploring its potential as a catalyst in asymmetric synthesis reactions, which are crucial for producing enantiomerically pure compounds needed in pharmaceuticals and agrochemicals. Its ability to act as a Lewis acid or base under specific conditions makes it a versatile candidate for catalytic cycles.

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